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Compound of Interest

Compound Name: p-Toluenesulfonic anhydride

Cat. No.: B1293672

An In-depth Technical Guide to the Safety Data Sheet of p-Toluenesulfonic Anhydride

This guide provides a comprehensive overview of the safety, handling, and hazardous
properties of p-Toluenesulfonic anhydride (CAS No. 4124-41-8), compiled for researchers,
scientists, and drug development professionals. The information is derived from multiple Safety
Data Sheets (SDS) to ensure a thorough and accurate representation of the compound's
characteristics.

Chemical Identification and Physical Properties

p-Toluenesulfonic anhydride is a white crystalline solid commonly used as a reagent in
organic synthesis.[1] It is known for its role as a sulfonating agent and is highly sensitive to
moisture.[2]
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Identifier Value Source

CAS Number 4124-41-8 [21[31[4]

EC Number 223-926-9 [31[5]

Molecular Formula C14H1405S2 [31[41[6]

Molecular Weight 326.38 - 326.39 g/mol [31[41[6]
4-methylbenzenesulfonic

Synonyms anhydride, Tosic anhydride, [1][3]
PTSA

Physical Property Value Source

Appearance White crystalline solid [11[3]
Odor Pungent [1]
Melting Point 121 -127 °C/ 250 - 261 °F [2][3]
Boiling Point 478.0 £ 48.0 °C (Predicted) [3]
Insoluble in water; Soluble in
Solubility organic solvents like acetone [1]
and ethyl acetate.
Moisture sensitive. Stable
Stability under recommended storage [2][3]

conditions.

Hazard Identification and GHS Classification

p-Toluenesulfonic anhydride is classified as a hazardous chemical, primarily due to its

corrosive nature. It can cause severe skin burns and serious eye damage.[2][4][7]
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Classification Category Hazard Statement

H314: Causes severe skin

Skin Corrosion / Irritation 1B/1C
burns and eye damage
) H318: Causes serious eye
Serious Eye Damage 1
damage
) H290: May be corrosive to
Corrosive to Metals 1

metals

Source:[2][4][7118][9]
GHS Pictograms:

lwialt text

Signal Word:Danger[2][4][10]

NFPA 704 Ratings:

e Health: 3 (Short exposure could cause serious temporary or moderate residual injury)[3]

o Flammability: 1 (Materials that require considerable preheating before ignition can occur)[3]

o Reactivity: 0 (Normally stable, even under fire exposure conditions, and is not reactive with
water)[3]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling p-Toluenesulfonic
anhydride to minimize exposure and ensure laboratory safety.

General Handling Protocol

This protocol outlines the standard procedure for handling p-Toluenesulfonic anhydride in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.angenechemical.com/sds/4124-41-8.pdf
https://www.fishersci.ie/store/msds?partNumber=10110762&productDescription%3Dp-Toluenesulfonic+anhydride%2C+95%25%2C+5g&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4124-41-8
https://www.tcichemicals.com/IN/en/p/T1485
https://www.fishersci.com/store/msds?partNumber=AC367070050&countryCode=US&language=en
https://www.angenechemical.com/sds/4124-41-8.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/259764
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.chemicalbook.com/msds/p-toluenesulfonic-anhydride.htm
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.benchchem.com/product/b1293672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[4]
Ensure that an eyewash station and safety shower are readily accessible.[2]

e Personal Protective Equipment (PPE): Wear a complete suit protecting against chemicals,
including chemical-resistant gloves (e.g., nitrile rubber), safety glasses with side-shields, and
a face shield.[3][4] For weighing or operations that may generate dust, use a full-face particle
respirator (type N100 US or P3 EU).[3]

» Dispensing: Avoid formation of dust and aerosols.[4] Since the compound is moisture-
sensitive, handle under an inert atmosphere (e.g., nitrogen or argon) if required for the
experiment.[3][4] Use spark-proof tools and explosion-proof equipment.

e Reaction Setup: Add the reagent slowly to the reaction mixture. Avoid contact with
incompatible materials such as strong oxidizing agents and strong bases.[2]

e Post-Handling: Wash hands thoroughly after handling.[4] Clean all equipment and the work
area to remove any residual chemical. Dispose of contaminated PPE according to
institutional guidelines.

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[3]
o Keep the container tightly closed and store under an inert gas to protect from moisture.[3][4]
o Store locked up.[2][3]

o Keep away from incompatible materials.[2] Recommended storage temperature is between
2-8°C.[4]

Emergency Procedures and First Aid

Immediate and appropriate response is critical in the event of an accidental exposure or
release.

First-Aid Measures Workflow
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor/physician.
Show the Safety Data Sheet.

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air. Immediately remove all contaminated clothing.
If not breathing, give artificial respiration. Rinse skin with water/shower for at least 15 minutes.

Click to download full resolution via product page

Caption: Workflow for first-aid response to p-Toluenesulfonic anhydride exposure.[2][3][4]

Accidental Release Measures

In case of a spill, follow a structured response to contain and clean the affected area safely.
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Spill Detected

Ensure adequate ventilation.
Evacuate personnel to safe areas.
Wear appropriate PPE (See Section 3).

Prevent further leakage or spillage.
Do not let product enter drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Keep in suitable, closed containers for disposal.
Dispose of according to local regulations.

Spill Response Complete

Required PPE & Precautions (P-Statements)

P280: Wear protective gloves/clothing/eye protection/face protection
Identified Hazards mitigates
| mitigates |
. : mitigates ‘ .
H314: Causes severe skin burns and eye damage g P260: Do not breathe dust

H290: May be corrosive to metals mitigates P406: Store in corrosive resistant container
Moisture Sensitive mitigates @ Store under inert gas

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [p-Toluenesulfonic anhydride safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293672#p-toluenesulfonic-anhydride-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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